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Compound of Interest

Compound Name: GNE-149

CAS No.: 1953132-75-6

Cat. No.: B15621845

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GNE-149, a potent and

orally bioavailable full antagonist and selective estrogen receptor degrader (SERD), in the

study of estrogen receptor alpha (ERα) mutations in breast cancer.

Introduction
GNE-149 is a valuable tool for investigating the biology of wild-type and mutant ERα in breast

cancer.[1][2][3][4][5] As a dual-mechanism agent, it not only competitively inhibits ERα but also

induces its degradation, offering a powerful method to probe the consequences of ERα

signaling blockade.[1][2][3][4][5] This is particularly relevant in the context of acquired

resistance to endocrine therapies, which is often driven by mutations in the ESR1 gene

encoding ERα, such as the prevalent Y537S and D538G mutations.[1] These mutations lead to

constitutive, ligand-independent activation of the receptor.[1] GNE-149 has demonstrated

efficacy in preclinical models harboring such mutations, making it an important compound for

both basic research and drug development.[1][4]
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Mechanism of Action
GNE-149 functions as a selective estrogen receptor degrader (SERD). It binds to ERα,

inducing a conformational change that marks the receptor for ubiquitination and subsequent

degradation by the proteasome. This dual action of antagonism and degradation effectively

abrogates ERα-mediated transcriptional activity, leading to potent anti-proliferative effects in

ER-positive breast cancer cells.[1][2][3][4][5]

Data Presentation
In Vitro Activity of GNE-149
The following tables summarize the in vitro potency of GNE-149 in key breast cancer cell lines.

Table 1: ERα Degradation Activity of GNE-149

Cell Line GNE-149 IC₅₀ (nM)

MCF7 0.053

T47D 0.031

Data compiled from publicly available preclinical data.[4]

Table 2: Anti-proliferative Activity of GNE-149

Cell Line GNE-149 IC₅₀ (nM)

MCF7 0.66

T47D 0.69

Data compiled from publicly available preclinical data.[4]

In Vivo Efficacy of GNE-149
GNE-149 has demonstrated dose-dependent anti-tumor activity in xenograft models.

Table 3: In Vivo Efficacy of GNE-149 in MCF7 Xenograft Models
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Xenograft Model
GNE-149 Dosage (mg/kg,
oral, q.d.)

Outcome

MCF7 Wild-Type (WT) ERα Dose-dependent Tumor growth inhibition

MCF7 Y537S Mutant ERα ≥ 0.3 Tumor regression

Data compiled from publicly available preclinical data.[1][4]

Experimental Protocols
ERα Degradation Assay by Western Blot
This protocol details the procedure to assess the dose- and time-dependent degradation of

ERα in breast cancer cells following treatment with GNE-149.

Materials:

ER-positive breast cancer cell lines (e.g., MCF7, T47D)

Complete cell culture medium (e.g., DMEM with 10% FBS)

GNE-149

DMSO (vehicle control)

Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer

SDS-PAGE gels

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
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Primary antibody against ERα (e.g., clone 6F11)

Primary antibody against a loading control (e.g., β-actin, GAPDH)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Chemiluminescence imaging system

Procedure:

Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at

the time of harvest. Allow cells to adhere overnight.

GNE-149 Treatment:

Dose-Response: Treat cells with increasing concentrations of GNE-149 (e.g., 0.1, 1, 10,

100 nM) and a vehicle control (DMSO) for a fixed time (e.g., 24 hours).

Time-Course: Treat cells with a fixed concentration of GNE-149 (e.g., 10 nM) for various

durations (e.g., 4, 8, 16, 24 hours).

Cell Lysis:

Wash cells twice with ice-cold PBS.

Add 100-200 µL of ice-cold lysis buffer to each well and scrape the cells.

Incubate the lysate on ice for 30 minutes with occasional vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Collect the supernatant containing the protein extract.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.
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Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE

by adding Laemmli buffer and boiling at 95°C for 5 minutes.

Western Blotting:

Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

Transfer proteins to a PVDF or nitrocellulose membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-ERα antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection:

Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging

system.

Strip the membrane and re-probe for a loading control protein.

Analysis: Quantify band intensities using densitometry software. Normalize ERα band

intensity to the loading control.

Cell Proliferation Assay
This protocol measures the anti-proliferative effect of GNE-149 on breast cancer cells.

Materials:

ER-positive breast cancer cell lines (e.g., MCF7, T47D)

Complete cell culture medium
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Phenol red-free medium supplemented with charcoal-stripped serum for estrogen

deprivation studies

GNE-149

DMSO

96-well plates

Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Plate reader

Procedure:

Cell Seeding: Seed cells in 96-well plates at an appropriate density (e.g., 3,000-5,000

cells/well). Allow to adhere overnight.

Estrogen Deprivation (Optional): For studies investigating ligand-independent activity of

mutant ERα, switch to phenol red-free medium with charcoal-stripped serum for 24-72 hours

prior to treatment.

GNE-149 Treatment: Add serial dilutions of GNE-149 (e.g., 0.01 nM to 1 µM) and a vehicle

control to the wells.

Incubation: Incubate for 3-7 days, depending on the cell line's doubling time.

Viability Measurement: Add the cell viability reagent according to the manufacturer's

instructions and measure the signal using a plate reader.

Analysis: Normalize the data to the vehicle-treated control and plot the dose-response curve

to determine the IC₅₀ value.

MCF7 Y537S Mutant Xenograft Model
This protocol outlines the establishment and use of a xenograft model to evaluate the in vivo

efficacy of GNE-149 against ERα Y537S mutant breast cancer.
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Materials:

MCF7 cells engineered to overexpress ERα Y537S

Female immunodeficient mice (e.g., nude or NSG mice)

Matrigel

Estradiol pellets (if required for initial tumor establishment)

GNE-149

Vehicle for oral administration (e.g., 0.5% methylcellulose, 0.2% Tween-80 in water)

Calipers for tumor measurement

Procedure:

Cell Preparation: Harvest MCF7-Y537S cells and resuspend them in a 1:1 mixture of serum-

free medium and Matrigel.

Tumor Implantation:

Anesthetize the mice.

Subcutaneously inject approximately 5 x 10⁶ cells into the flank of each mouse.

Estradiol supplementation may be required for initial tumor growth, which can be

withdrawn once tumors are established to study ligand-independent growth.

Tumor Growth and Randomization: Monitor tumor growth using calipers. Once tumors reach

a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups.

GNE-149 Administration:

Prepare GNE-149 in the appropriate vehicle.

Administer GNE-149 orally once daily (q.d.) at the desired doses (e.g., 0.3, 1, 3, 10, 30

mg/kg).[4]
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Administer vehicle to the control group.

Monitoring:

Measure tumor volume and body weight 2-3 times per week.

Monitor the overall health of the animals.

Endpoint: Euthanize the mice when tumors reach the predetermined maximum size or at the

end of the study. Tumors can be excised for further analysis (e.g., Western blot for ERα

levels).

Analysis: Plot tumor growth curves for each treatment group and perform statistical analysis

to determine the efficacy of GNE-149.

Visualizations
Signaling Pathway of ERα in Breast Cancer
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Caption: Simplified ERα signaling pathway in breast cancer.
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GNE-149 Mechanism of Action
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Caption: Mechanism of action of GNE-149 as a SERD.

Experimental Workflow for ERα Degradation Assay
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Caption: Workflow for assessing GNE-149-induced ERα degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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